Cas no 2138012-02-7 (3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 2138012-02-7
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 5982332
• PubChem ID: 165870161
• Update Time: 2025-05-22

3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride
• 2138012-02-7
• EN300-1132244

• Inchi： 1S/C8H13ClN2O2S/c1-3-4-6(2)8-7(5-10-11-8)14(9,12)13/h5-6H,3-4H2,1-2H3,(H,10,11)
• InChI Key： LUNMIGJAXRATRL-UHFFFAOYSA-N
• SMILES： ClS(C1C=NNC=1C(C)CCC)(=O)=O

Computed Properties

• Exact Mass: 236.0386265g/mol
• Monoisotopic Mass: 236.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.2Ų

Additional information on 3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride

Comprehensive Overview of 3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 2138012-02-7)

3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 2138012-02-7) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound belongs to the pyrazole sulfonyl chloride family, a class of chemicals increasingly sought after due to their versatility in constructing complex molecular architectures. Researchers and industries are particularly interested in its reactivity as a sulfonating agent, which enables efficient modifications of target molecules under controlled conditions.

The growing demand for high-purity sulfonyl chlorides like 3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride aligns with trends in drug discovery and agrochemical development. Recent studies highlight its potential in creating bioactive scaffolds, addressing frequent search queries such as "sulfonyl chloride applications in medicinal chemistry" or "pyrazole derivatives for crop protection." Its CAS No. 2138012-02-7 serves as a critical identifier for regulatory documentation and patent filings, emphasizing its commercial relevance.

From a synthetic perspective, 3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride exhibits notable stability under anhydrous conditions, making it suitable for multistep organic transformations. Laboratories often inquire about its storage recommendations (e.g., inert atmosphere, low temperature) and compatibility with nucleophiles—common concerns reflected in search engine data. The compound’s pentyl substituent further enhances lipophilicity, a feature leveraged in designing compounds with improved membrane permeability.

Environmental and safety considerations are paramount when handling sulfonyl chloride compounds. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are advised during use. These precautions align with industry-wide searches for "safe handling of reactive intermediates" and "green chemistry alternatives," underscoring the balance between functionality and operational safety.

Innovations in catalytic sulfonylation have further amplified interest in CAS No. 2138012-02-7. Recent publications explore its utility in transition-metal-catalyzed reactions, responding to trending topics like "atom-economical synthetic routes" and "catalyst design for sulfonamide formation." Such advancements position this compound as a valuable tool for researchers optimizing chemo- and regioselective transformations.

In summary, 3-(pentan-2-yl)-1H-pyrazole-4-sulfonyl chloride represents a critical building block in modern synthetic chemistry. Its CAS No. 2138012-02-7 not only ensures traceability but also connects to broader discussions on sustainable chemical manufacturing and high-value intermediates. As the scientific community continues to explore its applications, this compound remains at the forefront of innovation-driven research.